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Abstract

This technical guide provides a comprehensive overview of the thermochemical properties of
Methyl cis-2-hexenoate. Due to a scarcity of direct experimental data for the cis-isomer, this
document combines available data for related isomers with computationally estimated values to
offer a thorough profile. Detailed experimental protocols for determining key thermochemical
parameters are also presented, providing a framework for future empirical studies. This guide is
intended to be a valuable resource for researchers and professionals requiring thermochemical
data for process design, safety analysis, and computational modeling in the fields of chemical
synthesis and drug development.

Introduction

Methyl 2-hexenoate is an unsaturated ester with applications in the flavor and fragrance
industry. Its isomers, cis (Z) and trans (E), exhibit different physical and chemical properties
that can influence their reactivity and sensory characteristics. A thorough understanding of the
thermochemical properties of these isomers is crucial for their effective use and for the design
of chemical processes involving them. This guide focuses specifically on the cis-isomer of
Methyl 2-hexenoate, providing a detailed, albeit partially estimated, thermochemical profile.

Physicochemical and Thermochemical Data
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The following tables summarize the available and estimated physicochemical and
thermochemical data for Methyl cis-2-hexenoate and its related isomers. It is important to
note that the data for the cis-isomer are primarily derived from computational estimations due
to the lack of direct experimental measurements in publicly accessible literature.

Table 1: Physicochemical Properties of Methyl 2-hexenoate Isomers

Methyl (E)-2- Methyl (2)-2-
Methyl 2-hexenoate .
Property . hexenoate (trans- hexenoate (cis-
(Mixed Isomers) . . .
isomer) isomer) (Estimated)
CAS Number 2396-77-2 13894-63-8 Not assigned
Molecular Formula C7H1202 C7H1202 C7H1202
Molecular Weight 128.17 g/mol [1][2] 128.17 g/mol 128.17 g/mol
- _ 149.3 °C at 760
Boiling Point - ~150-155 °C
mmHg[2]
Melting Point 32 °C[2] - ~-20t0-10 °C
Density 0.907 g/cm?3[2] - ~0.91 g/cm?3
Vapor Pressure 4.06 mmHg at 25°C[2] - ~4-5 mmHg at 25°C
Flash Point 45.4 °C[2] - ~45-50 °C

Table 2: Thermochemical Properties of Methyl cis-2-hexenoate (Estimated)
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Property Value Unit
Standard Enthalpy of
] o -450 + 15 kJ/mol
Formation (Liquid, 298.15 K)
Standard Enthalpy of
) -405 + 15 kJ/mol
Formation (Gas, 298.15 K)
Standard Molar Heat Capacity
o 240 £ 10 J/(mol-K)
(Liquid, 298.15 K)
Standard Molar Entropy (Gas,
420 + 20 J/(mol-K)

298.15 K)

Note: The values for Methyl cis-2-hexenoate in Table 2 are estimations based on group
contribution methods and computational chemistry predictions, as direct experimental data is

not available.

Experimental Protocols

The following sections detail generalized experimental protocols for the determination of the
key thermochemical properties of a volatile, unsaturated liquid ester like Methyl cis-2-
hexenoate.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of formation is typically derived from the experimentally determined
enthalpy of combustion.

Objective: To measure the heat of combustion of liquid Methyl cis-2-hexenoate at constant
volume.

Apparatus:
e Isoperibol bomb calorimeter

o Oxygen cylinder with pressure regulator

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15202258?utm_src=pdf-body
https://www.benchchem.com/product/b15202258?utm_src=pdf-body
https://www.benchchem.com/product/b15202258?utm_src=pdf-body
https://www.benchchem.com/product/b15202258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15202258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Pellet press (for solid samples, adapted for liquid encapsulation)

e Crucible (platinum or fused silica)

e Ignition wire (platinum or nichrome)

o Cotton fuse

» Balance (accurate to 0.1 mg)

o Temperature sensor (e.g., platinum resistance thermometer) with high-resolution readout

o Data acquisition system

Procedure:

e Sample Preparation: A known mass (typically 0.5 - 1.0 g) of high-purity Methyl cis-2-
hexenoate is encapsulated in a gelatin capsule or a small, thin-walled glass ampoule to
prevent premature evaporation.

o Bomb Assembly: The crucible containing the encapsulated sample is placed in the bomb. A
measured length of ignition wire is attached to the electrodes, with a cotton fuse connecting
the wire to the sample.

o Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen,
then filled with high-purity oxygen to a pressure of approximately 30 atm.

o Calorimeter Assembly: The bomb is placed in the calorimeter bucket containing a known
mass of water. The calorimeter is assembled, and the temperature sensor is positioned.

o Temperature Equilibration: The system is allowed to equilibrate until a steady rate of
temperature change is observed.

« Ignition and Data Collection: The sample is ignited by passing a current through the ignition
wire. The temperature of the water in the calorimeter is recorded at regular intervals before,
during, and after the combustion.
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o Post-Combustion Analysis: After cooling, the bomb is depressurized, and the interior is
inspected for any signs of incomplete combustion. The residual ignition wire is measured to
determine the amount consumed. The bomb washings are collected and titrated to
determine the amount of nitric acid formed from residual nitrogen.

o Calculation: The heat capacity of the calorimeter is determined by combusting a certified
standard (e.g., benzoic acid). The heat of combustion of the sample is then calculated from
the corrected temperature rise, the heat capacity of the calorimeter, and corrections for the
heat of formation of nitric acid and the heat of combustion of the fuse and capsule.

Diagram of Experimental Workflow for Enthalpy of Combustion:
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Click to download full resolution via product page

Workflow for determining the enthalpy of combustion.

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)

Objective: To measure the specific heat capacity of liquid Methyl cis-2-hexenoate as a

function of temperature.
Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

Reference standard with known heat capacity (e.g., sapphire)

Microbalance (accurate to 0.01 mg)
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 Inert purge gas (e.g., nitrogen or argon)

Procedure:

o Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified
standards (e.g., indium).

o Baseline Measurement: An empty hermetically sealed pan is placed on the sample side and
another empty pan on the reference side. A temperature program is run to obtain the
baseline heat flow.

o Standard Measurement: A precisely weighed sapphire standard is placed in the sample pan,
and the temperature program is repeated to measure the heat flow for the standard.

o Sample Measurement: The sapphire standard is replaced with a precisely weighed sample
of Methyl cis-2-hexenoate in a hermetically sealed pan. The same temperature program is
run to measure the heat flow for the sample.

o Calculation: The specific heat capacity of the sample is calculated at each temperature using
the following equation:

o Cp,sample = (Cp,std) x (mstd / msample) x (AHsample - AHbaseline) / (AHstd -
AHbaseline)

o Where:

» Cp is the specific heat capacity

= mis the mass

» AH is the heat flow signal from the DSC

Diagram of Logical Relationship in Heat Capacity Measurement:
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Inputs

Heat Flow (Baseline) Heat Flow (Standard) Heat Flow (Sample) Mass (Standard) Mass (Sample) Cp (Standard)

Cp,sample = (Cp,std * m_std / m_sample) * (AH_sample - AH_baseline) / (AH_std - AH_baseline)
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Heat Capacity of Sample

Click to download full resolution via product page
Logical relationship for calculating heat capacity from DSC data.

Conclusion

This technical guide has provided a summary of the available and estimated thermochemical
properties of Methyl cis-2-hexenoate. While a lack of direct experimental data for the cis-
isomer necessitates the use of computational estimations, the presented values offer a
valuable starting point for researchers. The detailed experimental protocols for bomb
calorimetry and differential scanning calorimetry provide a clear roadmap for future empirical
studies to determine these properties with high accuracy. The continued investigation into the
thermochemistry of such compounds is essential for advancing chemical process design and
ensuring the safe and efficient use of these materials in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Unsaturated ester synthesis by condensation, C-C coupling or oxidation [organic-
chemistry.org]

e 2. mt.com [mt.com]

 To cite this document: BenchChem. [Thermochemical Properties of Methyl cis-2-hexenoate:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15202258#thermochemical-properties-of-methyl-cis-
2-hexenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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